N-(2-oxo-2H-chromen-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide

• IUPAC Name: N-(2-oxochromen-3-yl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide
• InChI: InChI=1S/C19H16N2O4S/c22-18(13-5-7-20-17(10-13)24-14-6-8-26-11-14)21-15-9-12-3-1-2-4-16(12)25-19(15)23/h1-5,7,9-10,14H,6,8,11H2,(H,21,22)
• InChI Key: AOLJYUOYGIDGMV-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1OC2=NC=CC(=C2)C(=O)NC3=CC4=CC=CC=C4OC3=O
• Molecular Formula: C19H16N2O4S
• Molecular Weight: 368.4 g/mol

Description

N-(2-oxo-2H-chromen-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide, also known as OTIA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry.

Scientific Research Applications

Catalysis and Material Science

Compounds with structures similar to N-(2-oxo-2H-chromen-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide have been investigated for their potential in catalysis and material science. For example, the use of isonicotinamide in the directed assembly of copper(II)-carboxylates illustrates the role of similar compounds in creating inorganic–organic hybrid materials with potential applications in catalysis and material science (Aakeröy et al., 2003). Such compounds can contribute to the development of novel materials with specific chemical and physical properties, useful in a range of industrial and research applications.

Chemical Synthesis

The compound's structure suggests its potential utility in chemical synthesis, especially in the formation of complex organic molecules. Research on similar compounds, such as the development of novel and reusable ionically tagged nanomagnetic catalysts for the synthesis of organic molecules, highlights the role these compounds can play in facilitating chemical reactions (Karimi et al., 2019). Such catalysts are valuable for their efficiency, selectivity, and potential for reuse in various chemical processes, including the synthesis of pharmacologically active compounds.

Pharmaceutical Research

Compounds similar to N-(2-oxo-2H-chromen-3-yl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide have been explored for their potential pharmaceutical applications. For instance, the study of antiestrogenic activity and possible modes of action of certain new nonsteroidal coumarin-4-acetamides indicates the potential of structurally similar compounds in the development of new therapeutic agents (Almutairi et al., 2020). These compounds could serve as leads in the design of drugs targeting specific receptors or pathways, contributing to advancements in treatments for conditions like cancer.

Optoelectronic Properties

The study of polar liquid crystal materials incorporating a coumarin skeleton at the terminal position, and their physico-chemical properties, sheds light on the potential applications of similar compounds in the field of optoelectronics (Morita et al., 2008). Such research contributes to the development of new materials for use in displays, sensors, and other electronic devices, where the specific optical properties of the materials can be finely tuned for particular applications.